3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide

• IUPAC Name: 3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide
• InChI: InChI=1S/C23H18FN3O2S/c1-12-17(22(29)27-16-6-4-3-5-7-16)13(2)26-23-18(12)19(25)21(30-23)20(28)14-8-10-15(24)11-9-14/h3-11H,25H2,1-2H3,(H,27,29)
• InChI Key: YPJVSRSECRWBRS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(SC2=NC(=C1C(=O)NC3=CC=CC=C3)C)C(=O)C4=CC=C(C=C4)F)N
• Molecular Formula: C23H18FN3O2S
• Molecular Weight: 419.5 g/mol

Description

The compound “3-amino-2-(4-fluorobenzoyl)-4,6-dimethyl-N-phenylthieno[2,3-b]pyridine-5-carboxamide” is a derivative of the thieno[2,3-b]pyridine class. Thieno[2,3-b]pyridines are aromatic heterocyclic compounds that have been known to play crucial roles in modulating a number of inflammatory and immune mediators. They are often used in the development of novel immunomodulators targeting Janus Kinase 3 (JAK3) for use in treating immune diseases such as organ transplantation.

Synthesis Analysis

The synthesis of this compound involves several steps. The general synthetic routes of the 1H-pyrrolo[2,3-b]pyridine-5-carboxamide derivatives involve the protection of compound 3 by treatment of triisopropylsilyl (TIPS) chloride and NaH to give compound 7. This is then subjected to ortho-lithiation by sec-BuLi, followed by the addition of ethyl chloroformate to introduce an ester group at the C5-position.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a thieno[2,3-b]pyridine core, which is a five-membered heteroaromatic ring fused with a pyridine ring. This core is substituted with various functional groups, including a carbamoyl group at the C5-position and a cyclohexylamino group at the C4-position.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the protection of compound 3, ortho-lithiation, and the introduction of an ester group. These reactions lead to a large increase in JAK3 inhibitory activity.

Mechanism of Action

The compound acts as an immunomodulator targeting JAK3. JAK3 is a cytoplasmic protein tyrosine kinase that plays important roles in cytokine-mediated signal transduction. The inhibition of JAK3 can help in treating immune diseases such as organ transplantation.